Cas no 1620510-55-5 ((R)-2-(1-methylpiperidin-3-yl)ethan-1-ol)

• Product Name: (R)-2-(1-methylpiperidin-3-yl)ethan-1-ol
• CAS No: 1620510-55-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5291883
• Update Time: 2026-03-10

(R)-2-(1-methylpiperidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-methylpiperidin-3-yl)ethan-1-ol

• Inchi： 1S/C8H17NO/c1-9-5-2-3-8(7-9)4-6-10/h8,10H,2-7H2,1H3/t8-/m1/s1
• InChI Key： PLZATTBQOOIXMS-MRVPVSSYSA-N
• SMILES： C(O)C[C@H]1CCCN(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (R)-2-(1-methylpiperidin-3-yl)ethan-1-ol

Introduction to (R)-2-(1-Methylpiperidin-3-yl)ethan-1-ol (CAS No. 1620510-55-5)

(R)-2-(1-Methylpiperidin-3-yl)ethan-1-ol, with the CAS number 1620510-55-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of tertiary alcohols and features a piperidine ring substituted with a methyl group at position 3 and a hydroxymethyl group at position 2. The stereochemistry at the chiral center is specified as the R configuration, which plays a crucial role in its biological activity and potential applications.

The synthesis of (R)-2-(1-Methylpiperidin-3-yl)ethan-1-ol typically involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve high enantiomeric excess. Recent advancements in asymmetric synthesis have made it possible to produce this compound in large quantities with high purity, making it more accessible for research and industrial applications.

One of the most promising areas of research for this compound is its potential as a building block in drug discovery. The piperidine ring is a common structural motif in many bioactive molecules, including antipsychotics, antidepressants, and analgesics. The presence of the hydroxymethyl group introduces additional functional diversity, enabling further chemical modifications to explore its pharmacological profile.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. For instance, researchers have demonstrated that the R configuration exhibits superior binding affinity to certain G-protein coupled receptors compared to its S counterpart. This finding underscores the importance of chirality in drug design and opens new avenues for exploring enantioselective interactions.

In addition to its role in pharmaceutical research, (R)-2-(1-Methylpiperidin-3-yl)ethan-1-ol has also been investigated for its potential in materials science. Its ability to form hydrogen bonds and participate in supramolecular assemblies makes it a candidate for designing self-assembling materials and nanomaterials. Recent experiments have shown that this compound can act as a template for organizing metalloorganic frameworks, which have applications in gas storage and catalysis.

The physicochemical properties of this compound are well-documented, with a melting point of approximately 84°C and a boiling point around 348°C under standard conditions. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, (R)-2-(1-Methylpiperidin-3-yl)ethan-1-ol has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Furthermore, toxicity assessments reveal low acute toxicity to aquatic organisms, making it a safer choice for industrial applications.

In conclusion, (R)-2-(1-Methylpiperidin-3-yli)ethan-Ol, CAS No. 1620510_55_5 is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and favorable physicochemical characteristics position it as an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.